![molecular formula C12H17NO B1380214 {1-[(Benzylamino)methyl]cyclopropyl}methanol CAS No. 1546642-62-9](/img/structure/B1380214.png)
{1-[(Benzylamino)methyl]cyclopropyl}methanol
Overview
Description
“{1-[(Benzylamino)methyl]cyclopropyl}methanol” is a cyclic tertiary amine. Its CAS Number is 1546642-62-9 and its molecular weight is 191.27 . It is typically stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The molecular formula of “{1-[(Benzylamino)methyl]cyclopropyl}methanol” is C12H17NO . The InChI code is 1S/C12H17NO/c14-10-12(6-7-12)9-13-8-11-4-2-1-3-5-11/h1-5,13-14H,6-10H2 .
Scientific Research Applications
Synthesis and Chemical Reactions : Research has focused on developing methods for synthesizing and modifying cyclopropylmethanol derivatives. For example, a study described a clean and cost-competitive method using methanol as both a C1 synthon and H2 source for selective N-methylation of amines, highlighting the synthetic value of advanced N-methylation reactions (Sarki et al., 2021). Another study demonstrated the stereoselective transformation of cyclopropyl derivatives into gabosines and deoxy-carbahexoses, showcasing the versatility of cyclopropyl groups in synthetic chemistry (Corsaro et al., 2006).
Catalytic Applications : Certain cyclopropylmethanol derivatives have been explored for their catalytic properties. For instance, cyclodextrin derivative-coated quartz crystal microbalances were investigated for their sensitivity and selectivity towards methanol, indicating potential applications in sensing technologies (Wang et al., 2001).
Pharmaceutical Synthesis : The structural motifs found in cyclopropylmethanol derivatives are relevant to pharmaceutical synthesis. A method for the synthesis of (S)-(+)-2-(N-benzylamino)butan-1-ol from its Schiff base by catalytic hydrogenation over palladium highlights the importance of cyclopropyl groups in the synthesis of chiral compounds, which are crucial in drug development (Hegedüs et al., 2015).
Chemical Behavior and Reactions : The chemical behavior of cyclopropylmethanol derivatives under various conditions has been a subject of study. Research on the reaction behavior of electron-deficient cyclopropyl derivatives with methanol provided insights into the mechanisms and products of such reactions, which are significant for understanding the reactivity of cyclopropyl groups (Wei, 2000).
Safety and Hazards
The safety information available indicates that “{1-[(Benzylamino)methyl]cyclopropyl}methanol” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
[1-[(benzylamino)methyl]cyclopropyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c14-10-12(6-7-12)9-13-8-11-4-2-1-3-5-11/h1-5,13-14H,6-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEEUEQDFUUGTBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CNCC2=CC=CC=C2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{1-[(Benzylamino)methyl]cyclopropyl}methanol | |
CAS RN |
1546642-62-9 |
Source
|
| Record name | {1-[(benzylamino)methyl]cyclopropyl}methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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